Cas no 1805032-97-6 (Methyl 6-chloro-3-cyano-2-ethylbenzoate)

• Product Name: Methyl 6-chloro-3-cyano-2-ethylbenzoate
• CAS No: 1805032-97-6
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5038327
• Update Time: 2025-06-20

Methyl 6-chloro-3-cyano-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-cyano-2-ethylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-3-8-7(6-13)4-5-9(12)10(8)11(14)15-2/h4-5H,3H2,1-2H3
• InChI Key： LLMYJNHSNIXZON-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=C1C(=O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-chloro-3-cyano-2-ethylbenzoate

Methyl 6-chloro-3-cyano-2-ethylbenzoate (CAS No. 1805032-97-6): A Comprehensive Overview

Methyl 6-chloro-3-cyano-2-ethylbenzoate (CAS No. 1805032-97-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. Its molecular structure, featuring a benzoate core with substituents such as a chloro group, a cyano group, and an ethyl group, contributes to its diverse chemical properties and potential biological activities.

The CAS No. 1805032-97-6 identifier is crucial for distinguishing this compound in scientific literature and industrial applications. This unique numerical code ensures precise identification and avoids any ambiguity in chemical communication. The compound's benzoate moiety is particularly noteworthy, as benzoic acid derivatives are widely recognized for their pharmacological significance. The presence of the chloro and cyano groups enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing new compounds with potential therapeutic benefits. Methyl 6-chloro-3-cyano-2-ethylbenzoate has emerged as a compound of interest due to its structural complexity and the variety of biological pathways it may interact with. Studies have begun to explore its potential role in modulating inflammatory responses and antioxidant activities. The cyano group, in particular, has been implicated in various biological interactions, suggesting that this compound could have multifaceted applications in drug discovery.

The ethyl substituent at the 2-position of the benzoate ring adds another layer of complexity to the compound's chemical behavior. This substitution can influence both the electronic properties of the molecule and its solubility characteristics, which are critical factors in drug formulation and delivery. Researchers are investigating how these structural features contribute to the compound's overall pharmacokinetic profile, aiming to optimize its bioavailability and therapeutic efficacy.

One of the most exciting aspects of Methyl 6-chloro-3-cyano-2-ethylbenzoate is its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substitutions, chemists can generate a library of derivatives with tailored biological activities. This approach aligns with the growing trend toward structure-based drug design, where computational methods are used to predict how changes in molecular structure will affect biological function.

The chloro group in the molecule is particularly interesting from a synthetic perspective. It serves as a versatile handle for further functionalization through nucleophilic aromatic substitution reactions or other transformation methods. These reactions can be harnessed to introduce new pharmacophores or to link the compound to other bioactive molecules, thereby expanding its therapeutic potential.

Recent advancements in analytical chemistry have enabled more detailed studies of Methyl 6-chloro-3-cyano-2-ethylbenzoate's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided invaluable insights into its molecular structure and conformational behavior. These data are essential for understanding how the compound interacts with biological targets and for guiding further optimization efforts.

The pharmaceutical industry has shown particular interest in compounds that exhibit both anti-inflammatory and antioxidant properties. Methyl 6-chloro-3-cyano-2-ethylbenzoate fits well within this category, as preliminary studies suggest it may interfere with key signaling pathways involved in inflammation and oxidative stress. By targeting these pathways, the compound could potentially offer relief for conditions characterized by excessive inflammation or oxidative damage.

In conclusion, Methyl 6-chloro-3-cyano-2-ethylbenzoate (CAS No. 1805032-97-6) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration, particularly in the context of anti-inflammatory and antioxidant therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.